Cas no 847794-88-1 (2-chloro-N-(6-chloro-1,3-benzothiazol-2-yl)-5-nitrobenzene-1-sulfonamide)

• Product Name: 2-chloro-N-(6-chloro-1,3-benzothiazol-2-yl)-5-nitrobenzene-1-sulfonamide
• CAS No: 847794-88-1
• MF: C₁₃H₇Cl₂N₃O₄S₂
• MW: 404.248378038406
• MDL: MFCD06689714
• CID: 3110432
• PubChem ID: 4850412
• Update Time: 2025-05-19

2-chloro-N-(6-chloro-1,3-benzothiazol-2-yl)-5-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(6-chloro-1,3-benzothiazol-2-yl)-5-nitrobenzene-1-sulfonamide
• C13H7Cl2N3O4S2
• US10208043, # 3
• BDBM350102
• EN300-98077
• 2-chloro-N-(6-chloro-1,3-benzothiazol-2-yl)-5-nitrobenzenesulfonamide
• CS-0265376
• SCHEMBL15521890
• 2-chloro-N-(6- chlorobenzo[d]thiazol-2- yl)-5- nitrobenzenesulfonamide
• CHEMBL4539339
• 847794-88-1
• XIB79488

• MDL： MFCD06689714
• Inchi： 1S/C13H7Cl2N3O4S2/c14-7-1-4-10-11(5-7)23-13(16-10)17-24(21,22)12-6-8(18(19)20)2-3-9(12)15/h1-6H,(H,16,17)
• InChI Key： YWZLZBKCXMSEEQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1S(NC1=NC2C=CC(=CC=2S1)Cl)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 402.9255034g/mol
• Monoisotopic Mass: 402.9255034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 142Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-chloro-N-(6-chloro-1,3-benzothiazol-2-yl)-5-nitrobenzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 847794-88-1 and Product Name: 2-chloro-N-(6-chloro-1,3-benzothiazol-2-yl)-5-nitrobenzene-1-sulfonamide

The compound with the CAS number 847794-88-1 and the product name 2-chloro-N-(6-chloro-1,3-benzothiazol-2-yl)-5-nitrobenzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a nitro group, a chloro substituent, and a benzothiazole moiety, contribute to its unique chemical properties and reactivity.

In recent years, sulfonamide derivatives have been extensively studied for their pharmacological properties. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The benzothiazole scaffold is particularly notable for its role in medicinal chemistry, as it is found in numerous bioactive molecules. The nitro group in the structure of 2-chloro-N-(6-chloro-1,3-benzothiazol-2-yl)-5-nitrobenzene-1-sulfonamide is known to enhance its reactivity and binding affinity to biological targets, making it a valuable scaffold for drug design.

Recent research has highlighted the importance of sulfonamides in the development of novel therapeutic agents. For instance, studies have demonstrated that sulfonamides can act as inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The specific arrangement of functional groups in 2-chloro-N-(6-chloro-1,3-benzothiazol-2-yl)-5-nitrobenzene-1-sulfonamide may contribute to its ability to modulate such pathways effectively. This compound has been investigated for its potential to interact with biological targets in ways that could lead to new treatments for various conditions.

The synthesis of 2-chloro-N-(6-chloro-1,3-benzothiazol-2-yl)-5-nitrobenzene-1-sulfonamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The chloro substituents and nitro group introduce reactivity that must be managed during synthesis to avoid unwanted side products. Advanced synthetic techniques, including catalytic methods and protecting group strategies, are employed to achieve the desired molecular structure accurately.

One of the key aspects of this compound is its potential as a lead molecule for further drug development. Researchers have been exploring derivatives of this structure to improve pharmacokinetic properties and enhance biological activity. The benzothiazole ring is particularly amenable to modifications that can fine-tune the compound's interactions with biological targets. By altering substituents or introducing additional functional groups, scientists aim to develop more effective and selective therapeutic agents.

The biological activity of 2-chloro-N-(6-chloro-1,3-benzothiazol-2-yl)-5-nitrobenzene-1-sulfonamide has been evaluated through various in vitro assays. These studies have provided insights into its potential mechanisms of action. For example, preliminary data suggest that this compound may inhibit enzymes or receptors involved in inflammation or cell proliferation. Such findings are crucial for understanding how the compound might function within biological systems and for identifying potential therapeutic applications.

In conclusion, 2-chloro-N-(6-chloro-1,3-benzothiazol-2-yl)-5-nitrobenzene-1-sulfonamide represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it an attractive molecule for drug discovery efforts. As research continues, it is expected that more insights will be gained into its potential applications and mechanisms of action, paving the way for new therapeutic strategies.